Cas no 29141-71-7 (Propanediamide,2,2-diethyl-)

Propanediamide,2,2-diethyl- structure
Propanediamide,2,2-diethyl- structure
Product Name:Propanediamide,2,2-diethyl-
CAS No:29141-71-7
MF:C7H14N2O2
MW:158.198261737823
CID:285762
PubChem ID:299199
Update Time:2025-04-19

Propanediamide,2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,2,2-diethyl-
    • 2,2-Diethylmalonamide
    • 2,2-Diethylmalonsaeurediamid
    • 2661 L
    • AC1L6U9B
    • CTK8I0439
    • Diaethylmalonamid
    • Diaethyl-malonsaeure-diamid
    • diethyl-malonic acid diamide
    • Diethylmalonsaeure-diamid
    • Diethyl-malonsaeure-diamid
    • Malonamide, 2,2-diethyl-
    • NIOSH
    • NSC171668
    • ON9155000
    • 2,2-diethylpropanediamide
    • SCHEMBL8604884
    • DTXSID40305783
    • NIOSH/ON9155000
    • ON91550000
    • Diathylmalonamid
    • SCHEMBL3084004
    • Propanediamide, 2,2-diethyl-
    • NSC-171668
    • 29141-71-7
    • Inchi: 1S/C7H14N2O2/c1-3-7(4-2,5(8)10)6(9)11/h3-4H2,1-2H3,(H2,8,10)(H2,9,11)
    • InChI Key: IYZYMNZTUFOYHR-UHFFFAOYSA-N
    • SMILES: O=C(C(C(N)=O)(CC)CC)N

Computed Properties

  • Exact Mass: 158.10562
  • Monoisotopic Mass: 158.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18

Propanediamide,2,2-diethyl- Related Literature

  • 1. Biosynthesis of porphyrins and related macrocycles. Part 30. Synthesis of the macrocycle of the spiro system proposed as an intermediate generated by cosynthetase
    W. Marshall Stark,Mark G. Baker,Finian J. Leeper,Paul R. Raithby,Alan R. Battersby J. Chem. Soc. Perkin Trans. 1 1988 1187
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